Cas no 1561450-99-4 (3,5-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one)

• Product Name: 3,5-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one
• CAS No: 1561450-99-4
• MF: C₁₀H₁₃F₃O₂
• MW: 222.204233884811
• CID: 5695856
• PubChem ID: 64752406
• Update Time: 2025-11-03

3,5-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1126471
• 1561450-99-4
• CS-0348325
• AKOS014080354
• 3,5-dimethyl-2-(2,2,2-trifluoroacetyl)cyclohexan-1-one
• 3,5-DIMETHYL-2-(TRIFLUOROACETYL)CYCLOHEXAN-1-ONE
• Cyclohexanone, 3,5-dimethyl-2-(2,2,2-trifluoroacetyl)-
• 3,5-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one

• Inchi： 1S/C10H13F3O2/c1-5-3-6(2)8(7(14)4-5)9(15)10(11,12)13/h5-6,8H,3-4H2,1-2H3
• InChI Key： SYQFDNMMRKJQBS-UHFFFAOYSA-N
• SMILES： FC(C(C1C(CC(C)CC1C)=O)=O)(F)F

Computed Properties

• Exact Mass: 222.08676414g/mol
• Monoisotopic Mass: 222.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 240.9±40.0 °C(Predicted)
• pka: 7.89±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 3,5-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one

Introduction to 3,5-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one (CAS No. 1561450-99-4)

3,5-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one, identified by its CAS number 1561450-99-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of ketones with a trifluoroacetyl substituent, which imparts unique chemical properties making it a valuable intermediate in the synthesis of various bioactive molecules. The structural motif of this molecule, featuring a cyclohexane ring substituted with methyl groups at the 3rd and 5th positions and a trifluoroacetyl group at the 2nd position, contributes to its reactivity and potential applications in drug discovery.

The trifluoroacetyl moiety is particularly noteworthy due to its ability to enhance the metabolic stability and lipophilicity of molecules, which are critical factors in pharmaceutical design. This property has led to extensive exploration of trifluoroacetylated compounds in the development of protease inhibitors, antiviral agents, and other therapeutic entities. The cyclohexane ring provides a rigid scaffold that can be further functionalized, allowing for the creation of diverse derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on optimizing the pharmacokinetic profiles of small-molecule drugs. 3,5-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one has emerged as a promising building block in this endeavor. Its unique structural features make it an excellent candidate for exploring novel synthetic pathways that could lead to more effective and safer medications. For instance, studies have demonstrated its utility in generating derivatives that exhibit potent activity against specific enzymatic targets while minimizing off-target effects.

The compound's reactivity also makes it a valuable tool in organic synthesis, particularly in cross-coupling reactions and nucleophilic additions. These transformations are fundamental to constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design. Researchers have leveraged the trifluoroacetyl group's electrophilic nature to facilitate such reactions, thereby streamlining the synthesis of target molecules.

One of the most compelling aspects of 3,5-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one is its potential application in addressing unmet medical needs. Current research indicates that derivatives of this compound may exhibit efficacy in treating conditions such as inflammation, neurodegenerative disorders, and infectious diseases. By modifying specific functional groups within its structure, scientists can fine-tune its biological activity to achieve desired therapeutic outcomes. This adaptability underscores its significance as a versatile chemical entity in medicinal chemistry.

The synthesis of 3,5-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one itself is an intricate process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as asymmetric synthesis and flow chemistry have been particularly useful in enhancing the efficiency of these processes.

From a computational chemistry perspective, 3,5-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one has been extensively studied to understand its molecular interactions and binding affinities. Molecular docking simulations have revealed insights into how this compound interacts with biological targets at the atomic level. These insights are crucial for rational drug design, enabling researchers to predict and optimize the pharmacological properties of derived compounds.

The growing interest in fluorinated compounds has further highlighted the importance of 3,5-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one. Fluorine atoms are known to modulate drug properties by influencing solubility, permeability, and metabolic stability. The presence of multiple fluorine atoms in this molecule enhances its potential as a pharmacophore, making it an attractive candidate for developing next-generation therapeutics.

In conclusion,3,5-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one (CAS No. 1561450-99-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity position it as a key intermediate in the synthesis of novel bioactive molecules. Ongoing research continues to uncover new applications for this compound, reinforcing its role as a cornerstone in medicinal chemistry innovation.